Cas no 1494337-71-1 ((4-chloro-3-ethyl-1-methyl-1H-pyrazol-5-yl)methanesulfonamide)

(4-Chloro-3-ethyl-1-methyl-1H-pyrazol-5-yl)methanesulfonamide is a sulfonamide-functionalized pyrazole derivative with potential applications in medicinal chemistry and agrochemical research. The compound features a chloro-substituted pyrazole core, enhancing its reactivity and binding affinity in biological systems. The ethyl and methyl substituents contribute to its lipophilicity, influencing pharmacokinetic properties, while the methanesulfonamide moiety provides a versatile handle for further derivatization. This structure makes it a valuable intermediate for the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors or receptor modulators. Its well-defined chemical properties and stability under standard conditions facilitate its use in controlled synthetic protocols.
(4-chloro-3-ethyl-1-methyl-1H-pyrazol-5-yl)methanesulfonamide structure
1494337-71-1 structure
Product Name:(4-chloro-3-ethyl-1-methyl-1H-pyrazol-5-yl)methanesulfonamide
CAS No:1494337-71-1
MF:C7H12ClN3O2S
MW:237.707078933716
MDL:MFCD21318551
CID:5244400
PubChem ID:65891837
Update Time:2026-03-08

(4-chloro-3-ethyl-1-methyl-1H-pyrazol-5-yl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-5-methanesulfonamide, 4-chloro-3-ethyl-1-methyl-
    • (4-chloro-3-ethyl-1-methyl-1H-pyrazol-5-yl)methanesulfonamide
    • MDL: MFCD21318551
    • Inchi: 1S/C7H12ClN3O2S/c1-3-5-7(8)6(11(2)10-5)4-14(9,12)13/h3-4H2,1-2H3,(H2,9,12,13)
    • InChI Key: SFRAHSPMOHCCND-UHFFFAOYSA-N
    • SMILES: N1(C)C(CS(N)(=O)=O)=C(Cl)C(CC)=N1

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Additional information on (4-chloro-3-ethyl-1-methyl-1H-pyrazol-5-yl)methanesulfonamide

Comprehensive Overview of (4-chloro-3-ethyl-1-methyl-1H-pyrazol-5-yl)methanesulfonamide (CAS No. 1494337-71-1)

(4-chloro-3-ethyl-1-methyl-1H-pyrazol-5-yl)methanesulfonamide, with the CAS number 1494337-71-1, is a specialized chemical compound that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and applications. The unique structural features of this molecule, including the chloro, ethyl, and methyl substituents, contribute to its distinct chemical properties and potential uses.

The chemical structure of (4-chloro-3-ethyl-1-methyl-1H-pyrazol-5-yl)methanesulfonamide includes a pyrazole ring substituted with a chloro group at the 4-position, an ethyl group at the 3-position, and a methyl group at the 1-position. The methanesulfonamide moiety attached to the 5-position of the pyrazole ring enhances the compound's solubility and reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in this compound due to its potential as a building block for more complex molecules used in pharmaceuticals and agrochemicals.

In recent years, the demand for pyrazole-based compounds has surged, driven by their applications in drug discovery and crop protection. (4-chloro-3-ethyl-1-methyl-1H-pyrazol-5-yl)methanesulfonamide is no exception, as it has been explored for its potential role in developing new therapeutic agents and pesticides. The compound's ability to interact with biological targets, such as enzymes and receptors, makes it a promising candidate for further research. For instance, its structural analogs have shown activity against various pathogens and pests, highlighting its versatility.

From a market perspective, CAS 1494337-71-1 is gaining traction among chemical suppliers and research institutions. The growing interest in sustainable agriculture and green chemistry has further fueled the need for innovative compounds like this one. Companies are investing in the synthesis and commercialization of (4-chloro-3-ethyl-1-methyl-1H-pyrazol-5-yl)methanesulfonamide to meet the demands of academic and industrial researchers. Additionally, the compound's potential applications in crop protection align with the global push for environmentally friendly solutions.

The synthesis of (4-chloro-3-ethyl-1-methyl-1H-pyrazol-5-yl)methanesulfonamide typically involves multi-step reactions, starting with the preparation of the pyrazole core followed by functionalization with the methanesulfonamide group. Researchers have optimized these processes to improve yield and purity, ensuring the compound's suitability for further applications. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize and validate the compound's structure and purity.

One of the most intriguing aspects of CAS 1494337-71-1 is its potential role in addressing current challenges in human health and agriculture. For example, the rise of antibiotic-resistant bacteria and the need for novel antimicrobial agents have prompted scientists to explore pyrazole derivatives like this one. Similarly, the agricultural sector is seeking alternatives to traditional pesticides, and (4-chloro-3-ethyl-1-methyl-1H-pyrazol-5-yl)methanesulfonamide could offer a viable solution due to its unique mode of action.

In conclusion, (4-chloro-3-ethyl-1-methyl-1H-pyrazol-5-yl)methanesulfonamide (CAS 1494337-71-1) is a compound of significant scientific and commercial interest. Its structural complexity, combined with its potential applications in medicinal chemistry and agrochemicals, makes it a valuable subject of ongoing research. As the scientific community continues to uncover its full potential, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in health and agriculture today.

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